5-(4-Fluorophenyl)-4-(piperidin-3-yl)pyrimidin-2-amine

Specification

• CAS No.: 1316222-31-7
• Molecular Formula: C15H17FN4
• Molecular Weight: 272.32 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-4-piperidin-3-ylpyrimidin-2-amine
• Standard InChI: InChI=1S/C15H17FN4/c16-12-5-3-10(4-6-12)13-9-19-15(17)20-14(13)11-2-1-7-18-8-11/h3-6,9,11,18H,1-2,7-8H2,(H2,17,19,20)
• Standard InChI Key: JALRRXSSLBCOBQ-UHFFFAOYSA-N
• SMILES: C1CC(CNC1)C2=NC(=NC=C2C3=CC=C(C=C3)F)N
• Canonical SMILES: C1CC(CNC1)C2=NC(=NC=C2C3=CC=C(C=C3)F)N

Introduction

5-(4-Fluorophenyl)-4-(piperidin-3-yl)pyrimidin-2-amine is a synthetic organic compound with a molecular formula of C15H17FN4 and a molecular weight of 272.32 g/mol. This compound belongs to the pyrimidine class, which is a group of heterocyclic aromatic organic compounds, similar to benzene and pyridine. Pyrimidines are crucial components of nucleic acids (DNA and RNA) and have been extensively studied for their biological activities, including antiviral, antibacterial, and anticancer properties.

Synthesis and Preparation

The synthesis of 5-(4-Fluorophenyl)-4-(piperidin-3-yl)pyrimidin-2-amine typically involves the reaction of appropriate pyrimidine precursors with piperidin-3-yl and 4-fluorophenyl groups. The specific synthesis route may vary depending on the availability of starting materials and the desired yield. Common methods include nucleophilic substitution reactions and cross-coupling reactions.

Future Directions and Potential Applications

Given the structural features of 5-(4-Fluorophenyl)-4-(piperidin-3-yl)pyrimidin-2-amine, further research could focus on exploring its pharmacological properties and potential therapeutic applications. This might involve in vitro and in vivo studies to assess its efficacy and safety in models of disease.